N1-(2-morpholinoethyl)-N2-((3-((4-nitrophenyl)sulfonyl)oxazolidin-2-yl)methyl)oxalamide
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Description
N1-(2-morpholinoethyl)-N2-((3-((4-nitrophenyl)sulfonyl)oxazolidin-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C18H25N5O8S and its molecular weight is 471.49. The purity is usually 95%.
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Scientific Research Applications
Asymmetric Catalysis
Oxazoline-containing ligands, which share a structural similarity to the query compound due to the presence of the oxazolidin ring, are widely utilized in asymmetric catalysis. These ligands are derived from chiral amino alcohols and are known for their success in a variety of metal-catalyzed transformations. The proximity of the enantiocontrolling stereocenter to the metal active site influences the stereochemical outcome of reactions. Recent advancements have seen these ligands being used in homogeneous metal-catalyzed asymmetric synthesis, demonstrating their versatility and effectiveness across a broad range of reactions (Hargaden & Guiry, 2009).
Nitrogen Heterocycles in Pharmaceuticals
Nitrogen heterocycles are a fundamental component of many pharmaceutical compounds, with a significant percentage of FDA-approved drugs incorporating these structures. An analysis of the structural diversity, substitution patterns, and frequency of nitrogen heterocycles has revealed their importance in drug design. The review indicates that many drugs contain nitrogen heterocycles, which are critical for their biological activity. This underscores the relevance of studying compounds like the one , as it features both nitrogen and oxygen atoms within its heterocyclic rings (Vitaku, Smith, & Njardarson, 2014).
Oxazolidinone Derivatives as Antibacterial Agents
Oxazolidinone derivatives have been explored for their antibacterial properties, with efforts directed towards developing agents that exhibit an improved biological profile. The research in this field, particularly focused on oxazolidinone-based compounds, highlights the ongoing search for new antibacterial agents capable of addressing resistant strains. The structural similarities between the query compound and oxazolidinones suggest potential antibacterial applications that could be explored further (Poce, Zappia, Porretta, Botta, & Biava, 2008).
Properties
IUPAC Name |
N-(2-morpholin-4-ylethyl)-N'-[[3-(4-nitrophenyl)sulfonyl-1,3-oxazolidin-2-yl]methyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25N5O8S/c24-17(19-5-6-21-7-10-30-11-8-21)18(25)20-13-16-22(9-12-31-16)32(28,29)15-3-1-14(2-4-15)23(26)27/h1-4,16H,5-13H2,(H,19,24)(H,20,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WKPWRZKJDRWXIH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CCNC(=O)C(=O)NCC2N(CCO2)S(=O)(=O)C3=CC=C(C=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25N5O8S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
471.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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